Cas no 13433-19-7 (Glycine, L-a-aspartylglycyl-)

Glycine, L-a-aspartylglycyl- structure
Glycine, L-a-aspartylglycyl- structure
Product Name:Glycine, L-a-aspartylglycyl-
CAS No:13433-19-7
MF:C8H13N3O6
MW:247.205322027206
CID:191650
PubChem ID:3082036
Update Time:2025-04-19

Glycine, L-a-aspartylglycyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-a-aspartylglycyl-
    • (3S)-3-amino-4-[[2-(carboxymethylamino)-2-oxoethyl]amino]-4-oxobutanoic acid
    • glycyl-aspartyl-glycine
    • Gly-asp-gly
    • Glycine, N-(N-L-alpha-aspartylglycyl)-
    • L-alpha-aspartylglycylglycine
    • CHEBI:160565
    • DTXSID70158648
    • Asp-Gly-Gly
    • Aspartyl-glycyl-glycine
    • 13433-19-7
    • L-Aspartyl-glycyl-glycine
    • Inchi: 1S/C8H13N3O6/c9-4(1-6(13)14)8(17)11-2-5(12)10-3-7(15)16/h4H,1-3,9H2,(H,10,12)(H,11,17)(H,13,14)(H,15,16)/t4-/m0/s1
    • InChI Key: OMMIEVATLAGRCK-BYPYZUCNSA-N
    • SMILES: O=C([C@H](CC(=O)O)N)NCC(NCC(=O)O)=O

Computed Properties

  • Exact Mass: 247.08049
  • Monoisotopic Mass: 247.08043514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.2
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 158.82
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